2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane

• CAS No.: 113345-01-0
• Molecular Formula: C12H16O2Te
• Molecular Weight: 319.9 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)tellanylmethyl]oxolane
• InChI: InChI=1S/C12H16O2Te/c1-13-10-4-6-12(7-5-10)15-9-11-3-2-8-14-11/h4-7,11H,2-3,8-9H2,1H3
• InChI Key: QKEXLPOPGZZUCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)[Te]CC2CCCO2

Description

2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane is an organotellurium compound featuring a tetrahydrofuran (oxolane) backbone substituted with a tellurium atom linked to a 4-methoxyphenyl group. The tellurium atom imparts unique electronic and redox properties, distinguishing it from sulfur or selenium analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(((4-Methoxyphenyl)tellanyl)methyl)tetrahydrofuran typically involves the reaction of 4-methoxyphenyltellurium trichloride with tetrahydrofuran in the presence of a base. The reaction conditions often include the use of an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the tellurium compound. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of 2-(((4-Methoxyphenyl)tellanyl)methyl)tetrahydrofuran may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(((4-Methoxyphenyl)tellanyl)methyl)tetrahydrofuran can undergo various chemical reactions, including:

Oxidation: The tellurium atom can be oxidized to higher oxidation states using oxidizing agents such as hydrogen peroxide or nitric acid.

Reduction: The compound can be reduced to lower oxidation states using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The tellanyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, nitric acid, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other strong reducing agents.

Substitution: Nucleophiles such as halides, amines, and thiols.

Major Products

Oxidation: Higher oxidation state tellurium compounds.

Reduction: Lower oxidation state tellurium compounds.

Substitution: Compounds with different functional groups replacing the tellanyl group.

Scientific Research Applications

2-(((4-Methoxyphenyl)tellanyl)methyl)tetrahydrofuran has several scientific research applications:

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(((4-Methoxyphenyl)tellanyl)methyl)tetrahydrofuran involves its interaction with molecular targets through the tellurium atom. The tellurium atom can form bonds with various biological molecules, potentially disrupting their normal function. This interaction can lead to the inhibition of enzymes or the disruption of cellular processes, contributing to the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane, comparisons with structurally related compounds are critical. Below is a detailed analysis:

Structural and Functional Comparison

Compound Name	Key Structural Features	Antioxidant Activity (DPPH assay)	Reference
2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane	Tellurium atom, oxolane backbone	Not reported	N/A
2-(3-((4-Methoxyphenyl)amino)propanoyl)-N-phenylhydrazinecarbothioamide (3)	Thioamide, methoxyphenyl-amino group	High (comparable to ascorbic acid)
((5-(2-((4-Methoxyphenyl)amino)ethyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)methyl propionate (5)	Triazole-thioether, methoxyphenyl-amino group	High (comparable to ascorbic acid)
3-((4-Methoxyphenyl)amino)-N'-(2-oxoindolin-3-ylidene)propanehydrazide (16)	Hydrazide, indole-methoxyphenyl hybrid	High (comparable to ascorbic acid)

Key Observations

Elemental Substitution: The tellurium atom in 2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane may enhance polarizability and redox activity compared to sulfur or nitrogen analogs. Tellurium’s larger atomic radius and lower electronegativity could influence radical scavenging mechanisms, but experimental validation is required.

Antioxidant Activity: Compounds 3, 5, and 16 exhibit high antioxidant activity in DPPH assays, attributed to electron-donating groups (e.g., methoxyphenyl, thioether) that stabilize radicals . The absence of a thiol or phenolic group in 2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane suggests its antioxidant mechanism (if any) may rely on tellurium’s redox cycling or radical-trapping properties.

Stability and Reactivity: Tellurium compounds are generally less stable than sulfur analogs due to weaker Te–C bonds, which may limit practical applications without stabilization strategies.

Biological Activity

The compound 2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane is a novel organotellurium compound that has garnered interest due to its potential biological activities, particularly in antioxidant properties. This article reviews the synthesis, characterization, and biological activities of this compound, emphasizing its antioxidant efficacy.

Synthesis and Characterization

The synthesis of 2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane involves a condensation reaction between 2-(4-methoxyphenyltelluro) ethylamine and N-boc L-amino acids in the presence of dicyclohexyl carbodimide (DCC) as a dehydrating agent. The resulting chiral N-boc organotellurated peptides were characterized using various techniques, including:

• Elemental Analysis
• Fourier Transform Infrared (FTIR) Spectroscopy
• Nuclear Magnetic Resonance (NMR) Spectroscopy
• Mass Spectrometry

These methods confirmed the successful formation of the desired compound and provided insights into its structural properties.

Antioxidant Activity

The primary focus of research on 2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane has been its antioxidant activity. The compound was evaluated for its ability to scavenge free radicals using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay. The results indicated that this compound exhibits significant antioxidant properties, with IC50 values ranging from 6.00 to 10.00 µM, which are comparable to or better than standard antioxidants such as BHT (butylated hydroxytoluene).

Table 1: Antioxidant Capacities of Chiral N-boc Organotellurated Peptides

Compound	Concentration (µM)	Inhibition (%)
4a	0	0
	4	20
	8	42
	12	59
	16	64
BHT	0	0
	4	38
	8	60
	12	67
	16	70

Note: The inhibition percentages reflect the capacity of each compound to reduce DPPH radical concentration at specified concentrations.

The mechanism by which organotellurium compounds exert their antioxidant effects is believed to involve the donation of electrons to free radicals, thereby neutralizing them and preventing oxidative damage. This mechanism is supported by molecular dynamics simulations that suggest a strong interaction between the tellurium atom in the compound and reactive oxygen species.

Case Studies

Recent studies have further explored the biological implications of tellurium-containing compounds. For instance, a study highlighted that derivatives similar to 2-{[(4-Methoxyphenyl)tellanyl]methyl}oxolane exhibited not only antioxidant activity but also potential anti-inflammatory effects. These findings suggest that such compounds could be beneficial in treating diseases associated with oxidative stress and inflammation.